Cas no 1261899-78-8 (2-methoxy-3-(3-nitrophenyl)benzoic Acid)

• Product Name: 2-methoxy-3-(3-nitrophenyl)benzoic Acid
• CAS No: 1261899-78-8
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18320439
• CID: 1219098
• PubChem ID: 53226342
• Update Time: 2025-06-12

2-methoxy-3-(3-nitrophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(3-nitrophenyl)benzoic Acid
• 2-Methoxy-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• 1261899-78-8
• MFCD18320439
• DTXSID70690053
• 2-Methoxy-3-(3-nitrophenyl)benzoic acid, 95%

• MDL： MFCD18320439
• Inchi： 1S/C14H11NO5/c1-20-13-11(6-3-7-12(13)14(16)17)9-4-2-5-10(8-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： STAXQCXBYRFHFP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.06372245g/mol
• Monoisotopic Mass: 273.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-methoxy-3-(3-nitrophenyl)benzoic Acid

Recent Advances in the Study of 2-Methoxy-3-(3-Nitrophenyl)Benzoic Acid (CAS: 1261899-78-8) in Chemical Biology and Pharmaceutical Research

The compound 2-methoxy-3-(3-nitrophenyl)benzoic acid (CAS: 1261899-78-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed publications and industry reports from the past three years, ensuring the information is both current and reliable.

Recent studies have highlighted the role of 2-methoxy-3-(3-nitrophenyl)benzoic acid as a key intermediate in the synthesis of more complex bioactive molecules. Its nitro and methoxy functional groups make it a versatile building block for the development of novel pharmaceuticals. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of inhibitors targeting inflammatory pathways, particularly those involving cyclooxygenase-2 (COX-2). The study reported that derivatives of this compound exhibited potent anti-inflammatory activity with minimal side effects, suggesting its potential for treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 2-methoxy-3-(3-nitrophenyl)benzoic acid has been investigated for its anticancer potential. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its ability to modulate apoptosis in cancer cells. The researchers found that certain derivatives of this compound could induce apoptosis in breast cancer cell lines by activating the intrinsic mitochondrial pathway. These findings are particularly promising, as they indicate a potential new avenue for developing targeted cancer therapies with reduced toxicity compared to conventional chemotherapy agents.

The pharmacokinetic profile of 2-methoxy-3-(3-nitrophenyl)benzoic acid has also been a subject of recent investigation. A preclinical study published in European Journal of Pharmaceutical Sciences (2023) examined its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated that the compound has favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. However, the study also noted that its metabolism involves hepatic enzymes, which may require consideration in patients with liver impairment.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-methoxy-3-(3-nitrophenyl)benzoic acid. A 2023 paper in Organic Process Research & Development described a novel, cost-effective synthesis route that improves yield and reduces environmental impact. The new method employs green chemistry principles, such as using water as a solvent and minimizing waste generation, which aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking ahead, the potential applications of 2-methoxy-3-(3-nitrophenyl)benzoic acid appear promising but warrant further investigation. Current research gaps include the need for more comprehensive toxicity studies and clinical trials to validate its therapeutic efficacy in humans. Additionally, exploring its potential in combination therapies with existing drugs could unlock new treatment paradigms for various diseases. As research continues to unfold, this compound may emerge as a valuable tool in the development of next-generation pharmaceuticals targeting inflammation, cancer, and possibly other pathological conditions.